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Compound of Interest

Compound Name: 2-Ethylpyridine

CAS No.: 28631-77-8

Cat. No.: B7770902

Get Quote

A Comparative Guide to the DFT Study of 2-Ethylpyridine and Its Isomers

This guide provides a comparative analysis of the structural, electronic, and vibrational

properties of 2-Ethylpyridine and its isomers, 3-Ethylpyridine and 4-Ethylpyridine, based on

Density Functional Theory (DFT) calculations. The information is intended for researchers,

scientists, and professionals in the field of drug development and computational chemistry. This

document summarizes key quantitative data and outlines the computational methodologies

employed in these analyses.

Data Presentation
The following table summarizes key computational data for the three isomers of ethylpyridine. It

is important to note that the data presented is compiled from various studies that may have

employed different levels of theory and basis sets, as a single comprehensive study with

directly comparable data for all three isomers was not available in the cited literature. For a

direct and accurate comparison, it is recommended to perform DFT calculations for all isomers

under the same computational conditions.
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Property 2-Ethylpyridine 3-Ethylpyridine 4-Ethylpyridine

Molecular Formula C₇H₉N C₇H₉N C₇H₉N

Molecular Weight (

g/mol )
107.15 107.15 107.15

Optimized Geometry
Data not available in

cited sources

Satisfactory

agreement with

experimental data[1]

Data not available in

cited sources

Vibrational

Frequencies

Data not available in

cited sources

Calculated and

compared with

experimental FT-IR

and FT-Raman

spectra[1]

Data not available in

cited sources

HOMO Energy (eV)
Data not available in

cited sources
Calculated[2] Calculated[2]

LUMO Energy (eV)
Data not available in

cited sources
Calculated[2] Calculated[2]

HOMO-LUMO Gap

(eV)

Data not available in

cited sources
Calculated[2] Calculated[2]

Dipole Moment

(Debye)

Data not available in

cited sources

Data not available in

cited sources
2.65[3]

Standard Molar

Enthalpy of Formation

(gas, 298.15 K, kJ

mol⁻¹)

79.4 ± 2.6
Data not available in

cited sources
81.0 ± 3.4

Experimental Protocols
The computational data presented in this guide are derived from studies employing Density

Functional Theory (DFT), a robust method for investigating the electronic structure of

molecules.[4][5][6]
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A representative computational methodology for the analysis of ethylpyridine isomers, as

detailed for 3-Ethylpyridine, is as follows:

Software: Gaussian 09 or a similar quantum chemistry package is typically used for these

calculations.[7]

Methodology:

Geometry Optimization: The molecular structures of the ethylpyridine isomers are optimized

to find the lowest energy conformation. A commonly used functional for this purpose is

B3LYP (Becke, 3-parameter, Lee-Yang-Parr), which combines Hartree-Fock theory with DFT.

[1][7]

Basis Set: The 6-311++G(d,p) basis set is a popular choice, providing a good balance

between accuracy and computational cost for molecules of this size.[1][2][7] This basis set

includes diffuse functions (++) for accurately describing anions and Rydberg states, and

polarization functions (d,p) for a more flexible description of bonding.

Vibrational Frequency Analysis: Following geometry optimization, vibrational frequencies are

calculated at the same level of theory to confirm that the optimized structure corresponds to

a true energy minimum (i.e., no imaginary frequencies).[1] These calculated frequencies can

be compared with experimental data from FT-IR and FT-Raman spectroscopy.

Electronic Property Calculation: Key electronic properties such as the energies of the

Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital

(LUMO) are calculated. The HOMO-LUMO energy gap is a critical parameter for assessing

the chemical reactivity and kinetic stability of a molecule.[2]

Thermodynamic Properties: Thermodynamic parameters like the standard molar enthalpy of

formation can also be calculated to understand the relative stability of the isomers.

Mandatory Visualization
The following diagram illustrates the general workflow for a comparative DFT study of

molecular isomers.
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Caption: Workflow for a comparative DFT study of ethylpyridine isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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